Cas no 23944-50-5 ((2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid)

(2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid structure
23944-50-5 structure
Product Name:(2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid
CAS No:23944-50-5
MF:C7H14O4
MW:162.183662891388
CID:2025041
PubChem ID:10866641
Update Time:2025-04-21

(2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid
    • (2R, 3S)-2, 3-Dihydroxy-2-isopropylbutanoic acid
    • (-)-(2'R,3'S)-Trachelanthic acid
    • 23944-47-0
    • UNII-DNM2PF3HW8
    • DNM2PF3HW8
    • 23944-50-5
    • Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2R,3S)-
    • Butanoic acid, 2-hydroxy-2-((1R)-1-hydroxyethyl)-3-methyl-, (2S)-rel-
    • (-)-Trachelanthic acid
    • (+/-)-Trachelanthic acid
    • X3BJ64QR9U
    • (2R,3S)-2,3-Dihydroxy-2-(1-methylethyl)butanoic acid
    • Trachelanthic acid, (+/-)-
    • UNII-X3BJ64QR9U
    • Rel-(2S)-2-hydroxy-2-((1R)-1-hydroxyethyl)-3-methylbutanoic acid
    • Trachelanthic acid, (-)-
    • NSC-250425
    • (2R,3S)-(-)-Trachelanthic acid
    • Inchi: 1S/C7H14O4/c1-4(2)7(11,5(3)8)6(9)10/h4-5,8,11H,1-3H3,(H,9,10)
    • InChI Key: KXEISHUBUXWXGY-UHFFFAOYSA-N
    • SMILES: CC(C(C(=O)O)(C(O)C)O)C

Computed Properties

  • Exact Mass: 162.08920892Da
  • Monoisotopic Mass: 162.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 77.8Ų
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